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Compound of Interest

Compound Name: 4-Chloro-8-fluorocinnoline

Cat. No.: B15315690 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Correct IUPAC Name: 4-Chloro-8-fluoroquinoline

The compound initially referred to as "4-Chloro-8-fluorocinnoline" is correctly identified by the

International Union of Pure and Applied Chemistry (IUPAC) as 4-chloro-8-fluoroquinoline. This

guide provides a comprehensive overview of its chemical properties, a representative synthesis

protocol, and its putative biological mechanism of action based on its classification as a

quinoline derivative.

Chemical and Physical Properties
Quantitative data for 4-chloro-8-fluoroquinoline is summarized in the table below for ease of

reference and comparison.
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Property Value Source

IUPAC Name 4-chloro-8-fluoroquinoline PubChem[1]

CAS Number 63010-72-0 PubChem[1]

Molecular Formula C₉H₅ClFN PubChem[1]

Molecular Weight 181.59 g/mol PubChem[1]

Appearance Solid Sigma-Aldrich

InChI
InChI=1S/C9H5ClFN/c10-7-4-

5-12-9-6(7)2-1-3-8(9)11/h1-5H
PubChem[1]

InChIKey
NUIMKHDPMIPYFI-

UHFFFAOYSA-N
PubChem[1]

SMILES
C1=CC2=C(C=CN=C2C(=C1)

F)Cl
PubChem[1]

Experimental Protocols: Synthesis of Quinolone
Derivatives
While a specific, detailed experimental protocol for the synthesis of 4-chloro-8-fluoroquinoline is

not readily available in the reviewed literature, the following is a representative multi-step

synthesis for a structurally similar compound, 4-chloro-8-trifluoromethyl-quinoline. This process

illustrates a common pathway for the synthesis of chloro-substituted quinolines.

Representative Synthesis of a 4-Chloroquinoline Derivative[2]

This synthesis involves the following key steps:

Condensation: o-Trifluoromethyl-aniline is condensed with ethyl ethoxymethylene malonate

to form ethyl o-trifluoromethylanilinomethylene-malonate.

Cyclization: The resulting product is cyclized to yield 3-carbethoxy-4-hydroxy-8-

trifluoromethyl-quinoline.
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Saponification: The ethyl ester is saponified to the corresponding carboxylic acid, 3-carboxy-

4-hydroxy-8-trifluoromethyl-quinoline.

Chlorination: The 4-hydroxy group is replaced with a chlorine atom by reacting the product

with a chlorinating agent such as phosphorus oxychloride.

A detailed procedure for a similar chlorination step is described as follows:

To 75 ml of phosphorus oxychloride, 13.75 g of monosublimated iodine were added at 0° to

5° C.

The mixture was heated over 30 minutes to 93°-95° C and maintained at this temperature for

approximately 30 minutes.

50 g of the 4-hydroxy-quinoline precursor were then added in fractions over 6 minutes.

The reaction mixture was held at 93°-95° C for an additional 30 minutes.

After cooling, the mixture was carefully added to a stirred solution of sodium bisulfite in

water.

The resulting suspension was filtered, washed, and dried to yield the 4-chloroquinoline

product, which can be further purified by crystallization.

Biological Activity and Mechanism of Action
As a member of the quinolone class of compounds, 4-chloro-8-fluoroquinoline is predicted to

exhibit antibacterial activity through the inhibition of bacterial DNA synthesis. This mechanism

is characteristic of fluoroquinolone antibiotics.

The primary targets of fluoroquinolones are two essential bacterial type II topoisomerase

enzymes: DNA gyrase and topoisomerase IV.[3] These enzymes are crucial for bacterial DNA

replication, transcription, repair, and recombination by managing the topological state of the

DNA.[4]

The mechanism of action can be summarized as follows:
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Inhibition of DNA Gyrase: In many Gram-negative bacteria, DNA gyrase is the primary target.

[5] This enzyme introduces negative supercoils into the DNA, which is a critical step for the

initiation of replication. Fluoroquinolones bind to the complex of DNA gyrase and DNA,

stabilizing it.[5] This leads to the cessation of DNA replication and the formation of double-

strand breaks in the bacterial chromosome, ultimately resulting in cell death.[6]

Inhibition of Topoisomerase IV: In most Gram-positive bacteria, topoisomerase IV is the main

target.[5] This enzyme is responsible for separating the interlinked daughter DNA strands

following replication. By inhibiting topoisomerase IV, fluoroquinolones prevent the

segregation of the replicated chromosomes into the daughter cells, thus blocking cell division

and leading to cell death.[5]

The dual-targeting of these essential enzymes contributes to the broad-spectrum bactericidal

activity of fluoroquinolones.[3]
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Caption: Mechanism of action for fluoroquinolones.

A general workflow for evaluating the antibacterial potential of a compound like 4-chloro-8-

fluoroquinoline would involve several stages, from initial screening to more detailed

mechanistic studies.
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Caption: Workflow for antibacterial drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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